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Compound of Interest

Compound Name: Rhodium triiodide

Cat. No.: B070022 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of

Rhodium triiodide (RhI₃). The document details the physicochemical properties, thermal

stability, and a plausible experimental protocol for the analysis of its decomposition. This guide

is intended for professionals in research and development who utilize rhodium compounds in

catalysis, materials science, and pharmaceutical synthesis.

Introduction to Rhodium Triiodide
Rhodium triiodide, a black crystalline solid, is an inorganic compound with the chemical

formula RhI₃[1][2]. It is generally insoluble in water but soluble in alcohol and acetone[1].

Similar to aluminum trichloride (AlCl₃), RhI₃ adopts a monoclinic crystal structure[1]. This

compound is noted for its applications as a catalyst in various chemical reactions, including

carbonylation synthesis for the production of acetic acid and acetic anhydride[1].

Physicochemical and Thermal Properties
Rhodium triiodide is stable at room temperature and under normal atmospheric pressure. It

is, however, hygroscopic and should be stored in an inert atmosphere and kept in a dark

place[1]. Key physicochemical properties are summarized in the table below.
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Property Value Source(s)

Molecular Formula RhI₃ [1]

Molar Mass 483.62 g/mol [1]

Appearance Black crystalline powder [1]

Crystal Structure Monoclinic [1]

Density 6.400 g/cm³ [1]

Water Solubility Insoluble [1]

Decomposition Temperature
Begins to decompose at 675

°C
[1]

Thermal Decomposition of Rhodium Triiodide
The thermal stability of a compound is a critical parameter in its application, particularly in high-

temperature catalytic processes. Rhodium triiodide begins to decompose at a temperature of

675 °C[1]. While specific literature on the decomposition products of RhI₃ is scarce, the thermal

decomposition of other rhodium halides, such as rhodium(III) chloride (RhCl₃), in an inert

atmosphere results in the formation of metallic rhodium and the corresponding halogen gas. By

analogy, the thermal decomposition of rhodium triiodide is expected to proceed as follows:

2 RhI₃(s) → 2 Rh(s) + 3 I₂(g)

This reaction signifies the breakdown of solid rhodium triiodide into solid metallic rhodium and

gaseous iodine.
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Figure 1: Proposed Thermal Decomposition Pathway of Rhodium Triiodide
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Figure 2: Experimental Workflow for Thermal Analysis of RhI₃
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. chemrxiv.org [chemrxiv.org]

To cite this document: BenchChem. [An In-depth Technical Guide to the Thermal
Decomposition of Rhodium Triiodide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b070022#thermal-decomposition-temperature-of-
rhodium-triiodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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